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ketone

Cat. No. B179516

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide serves as a core resource for understanding and utilizing 1-
Hydroxycyclohexyl phenyl ketone, a prominent photoinitiator in various scientific and
industrial applications. This document provides a thorough overview of its chemical synonyms,
physicochemical properties, and detailed experimental protocols for its use in
photopolymerization.

Chemical Identity and Synonyms

1-Hydroxycyclohexyl phenyl ketone is a widely used organic compound, primarily
recognized for its role as a highly efficient Norrish Type | photoinitiator.[1] Due to its extensive
use, it is known by a multitude of synonyms and trade names in scientific literature and
commercial products. Accurate identification is crucial for experimental replication and safety
compliance.

The compound's unique CAS Registry Number is 947-19-3.[2] This identifier is the most
reliable way to ensure the correct chemical substance is being referenced.

Below is a table summarizing the most common synonyms and identifiers for 1-
Hydroxycyclohexyl phenyl ketone.
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Identifier Type Identifier
IUPAC Name (1-hydroxycyclohexyl)(phenyl)methanone
CAS Number 947-19-3

Common Synonyms

1-Benzoylcyclohexanol, 1-Benzoyl-1-
hydroxycyclohexane, HCPK, a-
Hydroxycyclohexyl phenyl ketone

Trade Names

Irgacure 184, Omnirad 184, Additol CPK,
Chivacure 184, Darocur 184, Speedcure 184

A logical diagram illustrating the relationship between these identifiers is provided below.
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(1-hydroxycyclohexyl)(phenyl)methanone

is formally named

is registered as 947-19-3

1-Hydroxycyclohexyl phenyl ketone is also known as

1-Benzoylcyclohexanol

. . 1-Benzoyl-1-hydroxycyclohexane
s commercially sold as y |_y|CPKy 4

a-Hydroxycyclohexyl phenyl ketone

Irgacure 184
Omnirad 184
Additol CPK
Chivacure 184
Darocur 184
Speedcure 184

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179516?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Photoexcitation and Cleavage

1-Hydroxycyclohexyl
phenyl ketone

Excited State

a-Cleavage
Norrish Type |)

Benzoyl Radical +

Hydroxycyclohexyl Radical

Initiation

Polymevrization

Monomer
(e.g., Acrylate)

ropagation

Growing Polymer Chain

ermination

Cross-linked Polymer
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Prepare UV-curable formulation

'

Place sample between KBr plates

;

Mount sample in FTIR spectrometer

;

Position UV light guide

'

Acquire baseline FTIR spectra

;

Initiate UV irradiation

;

Collect FTIR spectra in real-time

'

Analyze peak area decrease to determine conversion
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact
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